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Compound of Interest

Compound Name: 3,3-Dimethyl-2-butanol-d13

Cat. No.: B15354969 Get Quote

An In-depth Technical Guide to the Safe Handling of 3,3-Dimethyl-2-butanol-d13

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

3,3-Dimethyl-2-butanol-d13. Specific safety data for the deuterated form is limited; therefore,

much of the information presented is extrapolated from the safety data sheet (SDS) of its non-

deuterated analog, 3,3-Dimethyl-2-butanol. Users should always consult the most current SDS

provided by their supplier and conduct a thorough risk assessment before handling this

chemical.

Chemical and Physical Properties
3,3-Dimethyl-2-butanol-d13 is a deuterated analog of 3,3-Dimethyl-2-butanol, a branched-

chain alcohol. The deuteration is expected to have a minimal effect on its chemical properties

and physical characteristics, apart from a higher molecular weight. It is typically a colorless

liquid with a characteristic odor, soluble in organic solvents, and has limited solubility in water.

Table 1: Physical and Chemical Properties
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Property 3,3-Dimethyl-2-butanol-d13 3,3-Dimethyl-2-butanol

CAS Number 464-07-3 (for non-deuterated) 464-07-3[1][2][3]

Molecular Formula C₆HD₁₃O[1] C₆H₁₄O[1][3]

Molecular Weight 115.25 g/mol [4] 102.17 g/mol [3]

Boiling Point Not available 119-121 °C[2]

Melting Point Not available 4.8 °C[2]

Density Not available 0.812 g/mL at 25 °C[2]

Flash Point Not available 26 °C (78.8 °F) (closed cup)[3]

Refractive Index Not available n20/D 1.415[2]

Vapor Pressure Not available 8.47 mmHg at 25°C[2]

LogP Not available 1.41330[2]

Hazard Identification and Safety Precautions
Based on the data for 3,3-Dimethyl-2-butanol, the deuterated compound should be considered

a flammable liquid and vapor.[5]

GHS Hazard Statements:

H226: Flammable liquid and vapor.

Potential Health Effects:

Eye Contact: May cause eye irritation, chemical conjunctivitis, and corneal damage.[2]

Skin Contact: May cause irritation and dermatitis.[2]

Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea. Ingestion

of large amounts may lead to CNS depression.[2]

Inhalation: May cause respiratory tract irritation.[2]
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Table 2: Precautionary Statements

Code Precautionary Statement

P210
Keep away from heat, sparks, open flames, and

hot surfaces. No smoking.[5][6]

P233 Keep container tightly closed.[5]

P240
Ground/bond container and receiving

equipment.[5]

P241
Use explosion-proof electrical/ventilating/lighting

equipment.[5]

P242 Use only non-sparking tools.[5]

P243
Take precautionary measures against static

discharge.[5]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[5][6]

P303 + P361 + P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.[5]

P370 + P378
In case of fire: Use dry sand, dry chemical, or

alcohol-resistant foam to extinguish.

P403 + P235 Store in a well-ventilated place. Keep cool.

P501
Dispose of contents/container to an approved

waste disposal plant.[6]

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel.

Handling:
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Wash hands thoroughly after handling.[2]

Use in a well-ventilated area.[2]

Ground and bond containers when transferring material to prevent static discharge.[2][5]

Use spark-proof tools and explosion-proof equipment.[2][5]

Avoid contact with eyes, skin, and clothing.[2]

Keep away from heat, sparks, and open flames.[2][5]

Avoid ingestion and inhalation.[2]

Empty containers may retain product residue and can be hazardous.[2]

Storage:

Keep away from sources of ignition.[2]

Store in a tightly closed container.[2][3][5]

Store in a cool, dry, well-ventilated area away from incompatible substances.[2][3]

Store in a flammables-designated area.[2]

Accidental Release Measures and First Aid
Accidental Release:

Clean up spills immediately, observing all safety precautions.

Remove all sources of ignition.[2][5]

Use a spark-proof tool.[2]

Ensure adequate ventilation.[2][5]
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Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable

container for disposal.[2]

First Aid:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention if irritation persists.[5]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[5]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Call a physician or poison control center immediately.[5]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.

Toxicological Information
The toxicological properties of 3,3-Dimethyl-2-butanol-d13 have not been fully investigated.

The following data is for the non-deuterated form, 3,3-Dimethyl-2-butanol.

Table 3: Toxicological Data for 3,3-Dimethyl-2-butanol (CAS: 464-07-3)

Route Species Value Reference

Inhalation (LC50) Rat 15000 mg/m³ [2]

Skin (LD50) Rat 3100 mg/kg [2]

Carcinogenicity: 3,3-Dimethyl-2-butanol is not listed as a carcinogen by ACGIH, IARC, or NTP.

[2]

Experimental Protocols
No specific experimental protocols for 3,3-Dimethyl-2-butanol-d13 were found in the public

domain. However, the non-deuterated form is used as a substrate in various chemical

reactions. For instance, it has been used in the conversion of ribose- and glucose-binding
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proteins into receptors for pinacolyl methyl phosphonic acid. It is also utilized in the study of

secondary alcohol oxidation to ketones and in the preparation of aryl ethers.

When designing experiments with 3,3-Dimethyl-2-butanol-d13, researchers should adapt

protocols for the non-deuterated analog while adhering to the safety and handling procedures

outlined in this guide. A thorough risk assessment should be conducted for each specific

experimental setup.

Visualized Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 3,3-Dimethyl-2-
butanol-d13 in a research environment.

Receiving and Storage Experimentation Waste and Disposal

Receive Chemical Store in Flammables Cabinet
Verify Integrity

Don PPERetrieve for Use Work in Fume Hood Conduct Experiment Collect WasteGenerate Waste Dispose via EHS

Click to download full resolution via product page

Caption: Safe handling workflow for 3,3-Dimethyl-2-butanol-d13.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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